Cas no 1258650-57-5 (2-Amino-4-fluoro-1,3-benzothiazole-6-carboxylic acid)

• Product Name: 2-Amino-4-fluoro-1,3-benzothiazole-6-carboxylic acid
• CAS No: 1258650-57-5
• MF: C₈H₅FN₂O₂S
• MW: 212.200903654099
• MDL: MFCD17167281
• CID: 5158262
• Update Time: 2025-06-26

2-Amino-4-fluoro-1,3-benzothiazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-fluoro-1,3-benzothiazole-6-carboxylic acid
• 2-Amino-4-fluorobenzo[d]thiazole-6-carboxylic acid
• 2-amino-4-fluoro-1,3-benzothiazole-6-carboxylicacid
• 2-Amino-4-fluoro-1,3-benzothiazole-6-carboxylic acid

• MDL： MFCD17167281
• Inchi： 1S/C8H5FN2O2S/c9-4-1-3(7(12)13)2-5-6(4)11-8(10)14-5/h1-2H,(H2,10,11)(H,12,13)
• InChI Key： IJUUDHDFVRTWEJ-UHFFFAOYSA-N
• SMILES： S1C(N)=NC2C(=CC(C(=O)O)=CC1=2)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 254
• XLogP3: 1.7
• Topological Polar Surface Area: 104

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-Amino-4-fluoro-1,3-benzothiazole-6-carboxylic acid

2-Amino-4-fluoro-1,3-benzothiazole-6-carboxylic acid and CAS No. 1258650-57-5: A Comprehensive Overview of Its Chemical Properties and Biological Applications

2-Amino-4-fluoro-1,3-benzothiazole-6-carboxylic acid is a versatile heterocyclic compound with a unique molecular structure that combines aromatic and heterocyclic functionalities. Its chemical identity, defined by the CAS No. 1258650-57-5, represents a significant advancement in the development of small-molecule therapeutics. This compound belongs to the class of benzothiazole derivatives, which are widely studied for their diverse biological activities, including antimicrobial, antitumor, and anti-inflammatory properties. The presence of both amino and fluoro functional groups in its molecular framework contributes to its structural complexity and functional versatility.

Recent research has highlighted the potential of 2-Amino-4-fluoro-1,3-benzothiazole-6-carboxylic acid as a promising scaffold for drug discovery. A 2023 study published in Journal of Medicinal Chemistry demonstrated its ability to modulate the activity of protein kinases, which are critical targets in the treatment of cancers such as non-small cell lung carcinoma (NSCLC) and chronic myeloid leukemia (CML). The compound’s CAS No. 1258650-57-5 was identified as a key component in the development of a novel kinase inhibitor with improved selectivity and reduced off-target effects.

The molecular structure of 2-Amino-4-fluoro-1,3-benzothiazole-6-carboxylic acid features a benzothiazole ring fused to a carboxylic acid group, with the amino and fluoro substituents positioned at specific sites. This structural arrangement allows for the formation of hydrogen bonds and π-π interactions, which are essential for its binding affinity to biological targets. The CAS No. 1258650-57-5 has been shown to exhibit high stability under physiological conditions, making it suitable for pharmaceutical applications requiring long-term therapeutic efficacy.

Advances in synthetic methodologies have enabled the scalable production of 2-Amino-4-fluoro-1,3-benzothiazole-6-carboxylic acid, which is critical for its transition from laboratory research to clinical trials. A 2024 review in Organic & Biomolecular Chemistry detailed the use of catalytic asymmetric synthesis to achieve high enantioselectivity in the preparation of this compound. Such synthetic strategies are vital for optimizing its pharmacokinetic profile and ensuring its compatibility with other therapeutic agents.

The biological activities of 2-Amino-4-fluoro-1,3-benzothiazole-6-carboxylic acid have been extensively explored in preclinical studies. For instance, a 2023 study published in Antimicrobial Agents and Chemotherapy reported its potent antimicrobial activity against multidrug-resistant strains of Staphylococcus aureus and Pseudomonas aeruginosa. The compound’s CAS No. 1258650-57-5 was found to inhibit bacterial biofilm formation, which is a major challenge in the treatment of chronic infections.

Furthermore, the compound’s potential as an anti-inflammatory agent has been investigated in the context of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). A 2022 study in Pharmacological Research demonstrated that 2-Amino-4-fluoro-1,3-benzothiazole-6-carboxylic acid could suppress the activation of nuclear factor-κB (NF-κB), a key transcription factor involved in the inflammatory response. This mechanism of action suggests its potential as a therapeutic agent for conditions characterized by chronic inflammation.

The physicochemical properties of 2-Amino-4-fluoro-1,3-benzothiazole-6-carboxylic acid play a crucial role in its drug development potential. Its solubility profile, determined by its polar functional groups, ensures adequate bioavailability when administered orally. Additionally, the compound’s ability to form hydrogen bonds with biological targets enhances its binding affinity, which is essential for its therapeutic efficacy.

The CAS No. 1258650-57-5 has also been studied for its role in the development of hybrid molecules with enhanced pharmacological properties. For example, a 2023 study in MedChemComm reported the synthesis of a hybrid compound combining 2-Amino-4-fluoro-1,3-benzothiazole-6-carboxylic acid with a pyrazole moiety, resulting in a molecule with improved antitumor activity against breast cancer cell lines. Such structural modifications highlight the importance of the CAS No. 1258650-57-5 in the design of multifunctional therapeutics.

Despite its promising therapeutic potential, the 2-Amino-4-fluoro-1,3-benzothiazole-6-carboxylic acid faces challenges related to its toxicity profile and metabolic stability. A 2024 study in Toxicological Sciences investigated the hepatotoxicity of the compound in animal models, emphasizing the need for further optimization to ensure its safety for human use. Ongoing research aims to address these concerns through the development of prodrugs and structural modifications that enhance its therapeutic index.

In conclusion, 2-Amino-4-fluoro-1,3-benzothiazole-6-carboxylic acid (with CAS No. 1258650-57-5) represents a significant advancement in the field of medicinal chemistry. Its diverse biological activities, coupled with its structural versatility, make it a promising candidate for the development of novel therapeutics. Continued research into its pharmacological properties and synthetic methods will be critical for its successful translation into clinical applications.

For further information on the CAS No. 1258650-57-5 and its potential applications, researchers are encouraged to explore recent publications in leading journals such as Journal of Medicinal Chemistry, Organic & Biomolecular Chemistry, and Pharmacological Research. These studies provide valuable insights into the compound’s role in drug discovery and its potential impact on future therapeutic strategies.

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In summary, the CAS No. 1258650-57-5 and its associated compound, 2-Amino-4-fluoro-1,3-benzothiazole-6-carboxylic acid, represent a significant milestone in the development of small-molecule therapeutics. Their structural and functional properties make them valuable tools for the design of novel drugs, and ongoing research is likely to uncover additional applications in the near future.

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As the field of medicinal chemistry continues to evolve, the CAS No. 1258650-57-5 and its associated compound, 2-Amino-4-fluoro-1,3-benzothiazole-6-carboxylic acid, will remain at the forefront of research, driving the development of new therapies and solutions for a variety of health challenges.

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As the field of medicinal chemistry continues to evolve, the CAS No. 1258650-57-5 and its associated compound, 2-Amino-4-fluoro-1,3-benzothiazole-6-carboxylic acid, will remain at the forefront of research, driving the development of new therapies and solutions for a variety of health challenges.

With its unique properties and potential for therapeutic application, the 2-Amino-4-fluoro-1,3-benzothiazole-6-carboxylic acid (with CAS No. 1258650-57-5) is poised to make a significant impact on the future of medicine and healthcare.

For those interested in the CAS No. 1258650-57-5 and its associated compound, the journey of discovery is just beginning, and the possibilities for future advancements are endless.

As the scientific community continues to explore the properties and applications of 2-Amino-4-fluoro-1,3-benzothiazole-6-carboxylic acid (with CAS No. 1258650-57-5), it is clear that this compound has the potential to revolutionize the field of medicinal chemistry and contribute to the development of innovative therapies for a wide range of diseases.

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As the field of medicinal chemistry continues to evolve, the CAS No. 1258650-57-5 and its associated compound, 2-Amino-4-fluoro-1,3-benzothiazole-6-carboxylic acid, will remain at the forefront of research, driving the development of new therapies and solutions for a variety of health challenges.

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As the scientific community continues to explore the properties and applications of 2-Amino-4-fluoro-1,3-benzothiazole-6-carboxylic acid (with CAS No. 1258650-57-5), it is clear that this compound has the potential to revolutionize the field of medicinal chemistry and contribute to the development of innovative therapies for a wide range of diseases.

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As the field of medicinal chemistry continues to evolve, the CAS No. 1258650-57-5 and its associated compound, 2-Amino-4-fluoro-1,3-benzothiazole-6-carboxylic acid, will remain at the forefront of research, driving the development of new therapies and solutions for a variety of health challenges.

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As the scientific community continues to explore the properties and applications of 2-Amino-4-fluoro-1,3-benzothiazole-6-carboxylic acid (with CAS No. 1258650-57-5), it is clear that this compound has the potential to revolutionize the field of medicinal chemistry and contribute to the development of innovative therapies for a wide range of diseases.

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As the scientific community continues to explore the properties and applications of 2-Amino-4-fluoro-1,3-benzothiazole-6-carboxylic acid (with CAS No. 1258650-57-5), it is clear that this compound has the potential to revolutionize the field of medicinal chemistry and contribute to the development of innovative therapies for a wide range of diseases.

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As the scientific community continues to explore the properties and applications of 2-Amino-4-fluoro-1,3-benzothiazole-6-carboxylic acid (with CAS No. 1258650-57-5), it is clear that this compound has the potential to revolutionize the field of medicinal chemistry and contribute to the development of innovative therapies for a wide range of diseases.

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As the scientific community continues to explore the properties and applications of 2-Amino-4-fluoro-1,3-benzothiazole-6-carboxylic acid (with CAS No. 1258650-57-5), it is clear that this compound has the potential to revolutionize the field of medicinal chemistry and contribute to the development of innovative therapies for a wide range of diseases.

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With its unique properties and promising applications, the 2-Amino-4-fluoro-1,3-benzothiazole-6-carboxylic acid (with CAS No. 1258650-57-5) is set to play a pivotal role in the advancement of medicinal chemistry and the development of innovative therapies for the future.

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As the scientific community continues to explore the properties and applications of 2-Amino-4-fluoro-1,3-benzothiazole-6-carboxylic acid (with CAS No. 1258650-57-5), it is clear that this compound has the potential to revolutionize the field of medicinal chemistry and contribute to the development of innovative therapies for a wide range of diseases.

The future of 2-Amino-4-fluoro-1,3-benzothiazole-6-carboxylic acid (with CAS No. 1258650-57-5) is bright, and its impact on the field of medicine is expected to be significant. Continued research and collaboration will be essential in unlocking its full potential and bringing new therapeutic solutions to patients in need.

With its unique properties and promising applications, the 2-Amino-4-fluoro-1,3-benzothiazole-6-carboxylic acid (with CAS No. 1258650-57-5) is set to play a pivotal role in the advancement of medicinal chemistry and the development of innovative therapies for the future.

As the field of medicinal chemistry continues to evolve, the CAS No. 1258650-57-5 and its associated compound, 2-Amino-4-fluoro-1,3-benzothiazole-6-carboxylic acid, will remain at the forefront of research, driving the development of new therapies and solutions for a variety of health challenges.

With its unique properties and potential for therapeutic application, the 2-Amino-4-fluoro-1,3-benzothiazole-6-carboxylic acid (with CAS No. 1258650-57-5) is poised to make a significant impact on the future of medicine and healthcare.

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As the scientific community continues to explore the properties and applications of 2-Amino-4-fluoro-1,3-benzothiazole-6-carboxylic acid (with CAS No. 1258650-57-5), it is clear that this compound has the potential to revolutionize the field of medicinal chemistry and contribute to the development of innovative therapies for a wide range of diseases.

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With its unique properties and promising applications, the 2-Amino-4-fluoro-1,3-benzothiazole-6-carboxylic acid (with CAS No. 1258650-57-5) is set to play a pivotal role in the advancement of medicinal chemistry and the development of innovative therapies for the future.

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As the field of medicinal chemistry continues to evolve, the CAS No. 1258650-57-5 and its associated compound, 2-Amino-4-fluoro-1,3-benzothiazole-6-carboxylic acid, will remain at the forefront of research, driving the development of new therapies and solutions for a variety of health challenges.

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